![molecular formula C19H28N2O5S B14558034 N-{[2-(Methylsulfanyl)ethoxy]carbonyl}-L-isoleucyl-L-phenylalanine CAS No. 61878-25-9](/img/structure/B14558034.png)
N-{[2-(Methylsulfanyl)ethoxy]carbonyl}-L-isoleucyl-L-phenylalanine
Description
N-{[2-(Methylsulfanyl)ethoxy]carbonyl}-L-isoleucyl-L-phenylalanine is a chemical compound that belongs to the class of peptides. This compound is characterized by the presence of a methylsulfanyl group attached to an ethoxycarbonyl moiety, which is further linked to the amino acids L-isoleucine and L-phenylalanine. The unique structure of this compound makes it of interest in various fields of scientific research, including chemistry, biology, and medicine.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-{[2-(Methylsulfanyl)ethoxy]carbonyl}-L-isoleucyl-L-phenylalanine typically involves the following steps:
Protection of Amino Groups: The amino groups of L-isoleucine and L-phenylalanine are protected using suitable protecting groups such as Boc (tert-butoxycarbonyl) or Fmoc (9-fluorenylmethoxycarbonyl).
Coupling Reaction: The protected amino acids are then coupled using a coupling reagent like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexyl
Properties
CAS No. |
61878-25-9 |
|---|---|
Molecular Formula |
C19H28N2O5S |
Molecular Weight |
396.5 g/mol |
IUPAC Name |
(2S)-2-[[(2S,3S)-3-methyl-2-(2-methylsulfanylethoxycarbonylamino)pentanoyl]amino]-3-phenylpropanoic acid |
InChI |
InChI=1S/C19H28N2O5S/c1-4-13(2)16(21-19(25)26-10-11-27-3)17(22)20-15(18(23)24)12-14-8-6-5-7-9-14/h5-9,13,15-16H,4,10-12H2,1-3H3,(H,20,22)(H,21,25)(H,23,24)/t13-,15-,16-/m0/s1 |
InChI Key |
VSDLLZNIMJULSO-BPUTZDHNSA-N |
Isomeric SMILES |
CC[C@H](C)[C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)O)NC(=O)OCCSC |
Canonical SMILES |
CCC(C)C(C(=O)NC(CC1=CC=CC=C1)C(=O)O)NC(=O)OCCSC |
Origin of Product |
United States |
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